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Compound of Interest

Compound Name: 5-Amino-2-bromobenzoic acid

Cat. No.: B1271508

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of methyl 5-amino-2-
bromobenzoate via the Fischer esterification of 5-amino-2-bromobenzoic acid. This process
is a fundamental acid-catalyzed esterification essential for the creation of various
pharmaceutical intermediates.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the Fischer
esterification of 5-amino-2-bromobenzoic acid.
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Parameter

Value

Reactants

5-Amino-2-bromobenzoic acid

1.0 equivalent

Methanol

Excess (serves as solvent)

Sulfuric Acid (catalyst)

Catalytic amount

Reaction Conditions

Temperature

Reflux (approx. 65 °C)

Reaction Time

4-8 hours

Product Characterization

Methyl 5-amino-2-bromobenzoate

Molecular Formula

CsHsBrNO:

Molecular Weight

230.06 g/mol

Melting Point

72-74 °C

1H NMR (CDCls, ppm)

8 7.78 (d, J = 2.4 Hz, 1H, H-6)

[1]

5 7.19 (dd, J = 8.8, 2.4 Hz, 1H, H-4)

[1]

8 6.64 (d, J = 8.8 Hz, 1H, H-3)

[1]

0 5.61 (br s, 2H, NH-2)

[1]

& 3.86 (s, 3H, OCHs)

[1]

13C NMR (CDCls, ppm)

5 168.1 (C=0)

[1]

5 148.8 (C-2)

[1]

5 137.2 (C-4)

[1]

5 125.1 (C-6)

[1]

5 119.3 (C-3)

[1]
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5111.4 (C-1) [1]

5 109.5 (C-5) [1]

5 51.8 (OCHs) [1]

FTIR (cm™1)

N-H stretching (amine) Expected ~3400-3300
C=0 stretching (ester) Expected ~1735-1750
C-O stretching (ester) Expected ~1300-1000

Experimental Protocol

This protocol details the Fischer esterification of 5-amino-2-bromobenzoic acid.
Materials:

e 5-Amino-2-bromobenzoic acid

e Anhydrous Methanol

e Concentrated Sulfuric Acid

e Saturated Sodium Bicarbonate solution

o Saturated Sodium Chloride solution (brine)
e Anhydrous Sodium Sulfate

o Ethyl Acetate

e Round-bottom flask

e Reflux condenser

e Stirring apparatus

e Heating mantle
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e Separatory funnel
e Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 5-amino-2-bromobenzoic acid and an excess of anhydrous methanol.

o Acid Addition: While stirring, slowly and carefully add a catalytic amount of concentrated
sulfuric acid to the mixture. A precipitate of the amine salt may form.

o Reaction: Heat the reaction mixture to reflux (approximately 65-70°C) with continuous
stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is
typically complete within 4-8 hours.

o Work-up:

o

After the reaction is complete, allow the mixture to cool to room temperature.

[e]

Remove the excess methanol using a rotary evaporator.

o

To the residue, add ethyl acetate and water.

[¢]

Carefully neutralize the mixture by the dropwise addition of a saturated sodium
bicarbonate solution until the effervescence ceases and the aqueous layer is neutral or
slightly basic.

o Extraction:

[¢]

Transfer the mixture to a separatory funnel.

[¢]

Separate the organic layer.

[e]

Extract the aqueous layer twice more with ethyl acetate.

o

Combine all organic layers.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1271508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Washing and Drying:
o Wash the combined organic layers with saturated sodium chloride (brine).
o Dry the organic layer over anhydrous sodium sulfate.

* Isolation:
o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
methyl 5-amino-2-bromobenzoate.

 Purification (if necessary): The crude product can be further purified by recrystallization or
column chromatography on silica gel.

Visualizations

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl 5-amino-2-bromobenzoate.

Signaling Pathway (Reaction Mechanism)
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Caption: Mechanism of the Fischer esterification of 5-amino-2-bromobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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